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Compound of Interest

Compound Name: 2-(Aminomethyl)hexan-1-ol
Cat. No.: B13563675
Get Quote
\ J

Executive Summary & Hazard Characterization

2-(Aminomethyl)hexan-1-ol (CAS: 152754-70-6) is a bifunctional building block containing
both a primary amine and a primary alcohol.[1][2] For disposal purposes, it must be treated as
a Corrosive Organic Base.[2]

Unlike simple alcohols, the presence of the unhindered primary amine group (

) confers significant alkalinity.[1][2] Improper disposal can lead to violent exothermic reactions if
mixed with acidic waste streams, or environmental toxicity if released into aqueous systems.[2]

Chemical Identity & Properties
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Property Data
Chemical Name 2-(Aminomethyl)hexan-1-ol
CAS Number 152754-70-6

Molecular Formula

Molecular Weight 131.22 g/mol
Physical State Liquid (viscous) or low-melting solid
Primary Hazard Corrosive (Skin/Eye), Irritant

Not P/U listed; likely D002 (Corrosive) if pH
Waste Code (RCRA)
12.5

Pre-Disposal Planning & Segregation[1]
The Golden Rule: Never dispose of this chemical in the "General Organic" waste container

without verifying pH compatibility.[2]

Segregation Protocols

This compound belongs to the Organic Base waste stream.[2] Strict segregation prevents

immediate laboratory accidents.[2]
o X INCOMPATIBLE (Do Not Mix):
o Strong Acids: Mixing with HCI,

, or acidic aqueous waste will cause a violent exothermic neutralization, potentially
rupturing the container.[2]

o Acyl Halides / Anhydrides: Reacts rapidly to form amides/esters, generating heat and

pressure.[2]

o Oxidizers: Reaction with nitric acid or peroxides can lead to fire or explosion.[2]
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o Halogenated Solvents: While often co-disposed in "halogenated waste," avoid mixing high
concentrations of amines with dichloromethane over long periods due to potential
alkylation reactions (though less critical than acid mixing).[2]

(4 COMPATIBLE:

o Other organic amines (e.g., Triethylamine, Pyridine).[2]
o Non-halogenated organic solvents (Ethanol, Methanol, DMSO).[2]
o Basic aqueous solutions (pH > 10).[2]

Step-by-Step Disposal Protocol

This protocol ensures compliance with typical EHS and RCRA regulations. Always verify with
your institutional EHS officer.[2]

Phase 1: Preparation
e PPE Required:

o Eyes: Chemical splash goggles (Face shield recommended if pouring > 500 mL).[2]
o Hands: Nitrile gloves (Double gloving recommended; 0.11 mm minimum thickness).[2]
o Body: Standard lab coat and closed-toe shoes.

o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[2] Avoid
metal containers (aluminum) as amines can corrode certain alloys or react with surface
oxides.[2]

Phase 2: Waste Collection[1]

» Labeling: Before adding any waste, affix a hazardous waste tag.[2]
o Chemical Name: Write "2-(Aminomethyl)hexan-1-ol Solution".

o Hazard Checkbox: Mark "Corrosive" and "Toxic".[2]
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o pH: Mark "Basic" or "Alkaline" (pH > 10).

e Transfer:
o Pour the chemical slowly into the designated "Organic Base" carboy.[2]

o If the chemical is solid/viscous: Dissolve in a minimal amount of methanol or ethanol to
facilitate transfer, only if the waste stream allows flammable solvents.[2]

e Rinsing: Triple-rinse the empty original container with a compatible solvent (e.g., ethanol).[2]
Add the rinsate to the same waste container.

Phase 3: Final Disposal[1]

e Cap & Seal: Ensure the cap is tight but not over-torqued.[2]

e Secondary Containment: Place the waste container in a secondary tray to catch potential
leaks.

e Pickup: Schedule a pickup with your licensed hazardous waste contractor.[2] The ultimate
disposal method is Fuel Blending/Incineration.[2]

Spill Management (Immediate Response)

If a spill occurs during the disposal process, follow this logic:
o Evacuate & Ventilate: If the spill is > 100 mL or in a confined space, evacuate the area.[2]
o PPE Upgrade: Wear a respirator if aerosols are generated.[2]
e Containment:
o Do NOT use paper towels (amines can react with cellulose or bleach residues).[2]
o Use: Vermiculite, dry sand, or commercial "Caustic/Base" spill pads.[2]
e Neutralization (Optional but Recommended):

o Apply a weak acid neutralizer (e.g., Citric Acid powder) slowly to the spill until pH is 6-8.[2]
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o Warning: This will generate heat.[2]

+ Cleanup: Scoop absorbed material into a plastic bag, seal, and label as "Hazardous Waste -
Spill Debris (Contains Amines)".

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.

Start: 2-(Aminomethyl)hexan-1-ol Waste

Is the waste Pure or in Solution?

Pure Dissolved

Pure Chemical In Solution

Solid/Viscous

Stream C: Solid Hazardous Waste Is it mixed with Acid?

STOP! High Heat/Explosion Risk.

Liquid EEHiRY SelEmi e Neutralize carefully in fume hood.

'

Is solvent Halogenated?

No (e.g., MeOH) \Yes (e.g., DCM)

Stream A: Basic Organic Waste Stream B: Basic Organic Waste

(Non-Halogenated) (Halogenated)
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Caption: Logical decision tree for segregating 2-(Aminomethyl)hexan-1-ol waste streams to
prevent incompatibility incidents.

References
¢ Sigma-Aldrich. (n.d.).[2] 2-(Aminomethyl)hexan-1-ol Product Detail. Retrieved from [1][2]

+ National Institutes of Health (NIH). (2025).[2] PubChem Compound Summary: Amino
Alcohols. Retrieved from [1][2]

+ National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.[2] Retrieved from

o U.S. EPA. (2024).[2] Resource Conservation and Recovery Act (RCRA) Regulations:
Hazardous Waste Identification.[2] Retrieved from [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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